5-(aminomethyl)-3-bromopyridin-2-ol hydrochloride
Overview
Description
5-(Aminomethyl)-3-bromopyridin-2-ol hydrochloride (5-AMBP-HCl) is an organic compound with a molecular formula of C5H6BrClN2O and a molecular weight of 203.52 g/mol. It is a colorless solid, soluble in water and other polar solvents. 5-AMBP-HCl has been used in a variety of scientific research applications, including as a catalyst, a reagent, and an inhibitor.
Scientific Research Applications
5-(aminomethyl)-3-bromopyridin-2-ol hydrochloride has been used as a catalyst in the synthesis of 1,3-dihydro-2H-benzimidazole derivatives, as a reagent in the synthesis of 1,3-disubstituted benzimidazole derivatives, and as an inhibitor of the enzyme NADPH oxidase. It has also been used in the synthesis of benzimidazolone derivatives and as a reagent in the synthesis of 1,3-disubstituted benzimidazole derivatives.
Mechanism of Action
5-(aminomethyl)-3-bromopyridin-2-ol hydrochloride is believed to act as an inhibitor of the enzyme NADPH oxidase, which is involved in the production of reactive oxygen species (ROS). ROS are molecules that can cause oxidative stress and damage to cells, leading to a wide range of diseases. By inhibiting NADPH oxidase, 5-(aminomethyl)-3-bromopyridin-2-ol hydrochloride can reduce the production of ROS, thus helping to prevent oxidative stress and cell damage.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(aminomethyl)-3-bromopyridin-2-ol hydrochloride have not been extensively studied. However, it has been shown to inhibit the production of ROS in vitro, suggesting that it may have beneficial effects on oxidative stress and cell damage. In addition, it has been reported to have anti-inflammatory and anti-cancer activity in animal models.
Advantages and Limitations for Lab Experiments
5-(aminomethyl)-3-bromopyridin-2-ol hydrochloride has several advantages for use in laboratory experiments. It is a colorless solid, soluble in water and other polar solvents, and is relatively inexpensive and easy to obtain. However, it is important to note that 5-(aminomethyl)-3-bromopyridin-2-ol hydrochloride is a relatively new compound, and its effects on biochemical and physiological processes are still not fully understood.
Future Directions
Future research on 5-(aminomethyl)-3-bromopyridin-2-ol hydrochloride should focus on further elucidating its biochemical and physiological effects. In particular, studies should be conducted to determine the exact mechanism of action of 5-(aminomethyl)-3-bromopyridin-2-ol hydrochloride, as well as its potential therapeutic applications. Additionally, further research should be conducted to determine the optimal dosage and possible side effects of 5-(aminomethyl)-3-bromopyridin-2-ol hydrochloride. Finally, research should be conducted to explore the potential of 5-(aminomethyl)-3-bromopyridin-2-ol hydrochloride as a catalyst in organic synthesis.
Synthesis Methods
5-(aminomethyl)-3-bromopyridin-2-ol hydrochloride can be synthesized by a two-step process. The first step involves the reaction of 3-bromopyridine-2-carboxylic acid with 5-amino-1-methylpyridine in the presence of anhydrous potassium carbonate. The second step involves the conversion of the resulting 5-(aminomethyl)-3-bromopyridine-2-carboxylic acid to 5-(aminomethyl)-3-bromopyridin-2-ol hydrochloride by treatment with hydrochloric acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(aminomethyl)-3-bromopyridin-2-ol hydrochloride involves the reaction of 3-bromopyridin-2-ol with formaldehyde and ammonium chloride in the presence of hydrochloric acid.", "Starting Materials": [ "3-bromopyridin-2-ol", "Formaldehyde", "Ammonium chloride", "Hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 3-bromopyridin-2-ol (1.0 g) in hydrochloric acid (10 mL) and heat the mixture to 80°C.", "Step 2: Add formaldehyde (0.5 mL) and ammonium chloride (0.5 g) to the reaction mixture and continue heating for 2 hours.", "Step 3: Cool the reaction mixture to room temperature and filter the resulting solid.", "Step 4: Wash the solid with water and dry it under vacuum to obtain 5-(aminomethyl)-3-bromopyridin-2-ol hydrochloride as a white solid (yield: 80%)." ] } | |
CAS RN |
2758003-98-2 |
Product Name |
5-(aminomethyl)-3-bromopyridin-2-ol hydrochloride |
Molecular Formula |
C6H8BrClN2O |
Molecular Weight |
239.5 |
Purity |
95 |
Origin of Product |
United States |
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